Cas no 1821784-91-1 (2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-, (2R,6S)-)

• Product Name: 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-, (2R,6S)-
• CAS No: 1821784-91-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD27942561
• CID: 5182000
• PubChem ID: 66733532
• Update Time: 2025-05-20

2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-, (2R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-, (2R,6S)-

• MDL： MFCD27942561
• Inchi： 1S/C7H15NO/c1-5-3-7(8)4-6(2)9-5/h5-7H,3-4,8H2,1-2H3/t5-,6+,7?
• InChI Key： KFHJTIAGNFALSH-MEKDEQNOSA-N
• SMILES： [C@H]1(C)O[C@@H](C)CC(N)C1

Additional information on 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-, (2R,6S)-

Compound CAS No. 1821784-91-1: 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-, (2R,6S)-

The compound with CAS No. 1821784-91-1, also known as 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-, (2R,6S)-, is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydropyran derivatives, which are widely studied for their unique structural properties and biological activities. The molecule features a six-membered ring system with an amine group at the 4-position and two methyl substituents at the 2 and 6 positions, with a specific stereochemistry designated as (2R,6S). This configuration plays a crucial role in determining its pharmacokinetic properties and interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable approach involves the use of asymmetric catalysis to achieve the desired stereochemistry. Researchers have employed chiral catalysts to selectively form the (2R,6S) configuration during the synthesis process. This method not only enhances the yield but also ensures high enantiomeric purity, which is essential for its application in drug development. The synthesis of 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-, (2R,6S)- has been optimized to minimize environmental impact and improve scalability for industrial production.

The structural uniqueness of this compound makes it an attractive candidate for exploring its pharmacological properties. Studies have shown that it exhibits potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases such as cardiovascular disorders and central nervous system diseases. Preclinical trials have demonstrated that this compound displays moderate efficacy in reducing blood pressure in animal models without significant adverse effects. Furthermore, its selectivity for specific receptor subtypes suggests that it could be developed into a targeted therapy with fewer off-target effects.

In addition to its pharmacological applications, CAS No. 1821784-91-1 has also been explored for its role in agrochemicals. Recent research indicates that this compound may possess insecticidal properties due to its ability to disrupt key metabolic pathways in certain pest species. Field trials conducted under controlled conditions have shown promising results in controlling agricultural pests without harming beneficial insects or the environment. This dual application potential underscores the versatility of this compound across multiple industries.

The stereochemistry of this compound is a critical factor influencing its bioavailability and efficacy. The (2R,6S) configuration ensures optimal absorption and distribution within the body, making it suitable for oral administration. Advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the stereochemical integrity of the synthesized product. These techniques provide high-resolution data that is essential for quality control during manufacturing processes.

Moreover, computational chemistry has played a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that it binds effectively to specific pockets on GPCRs, suggesting a mechanism of action that could be exploited for therapeutic purposes. These insights have guided further experimental studies aimed at validating these findings and refining the compound's structure for improved efficacy.

In conclusion, CAS No. 1821784-91-1 represents a promising molecule with diverse applications across pharmaceuticals and agrochemicals. Its unique structure and stereochemistry make it an ideal candidate for targeted therapies and pest control solutions. Ongoing research continues to uncover new insights into its potential uses while ensuring its safe and efficient production for industrial applications.